Cas no 868226-81-7 (N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide)

• Product Name: N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide
• CAS No: 868226-81-7
• MF: C₁₇H₂₂N₄O₄S
• MW: 378.445982456207
• CID: 5967328
• PubChem ID: 135416742
• Update Time: 2025-06-07

N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide
• Benzamide, N-[4-amino-2-(butylthio)-1,6-dihydro-6-oxo-5-pyrimidinyl]-3,4-dimethoxy-
• N-(4-amino-2-butylsulfanyl-6-oxo-1H-pyrimidin-5-yl)-3,4-dimethoxybenzamide
• AB00676085-01
• F1809-0334
• AKOS024610409
• 868226-81-7
• N-(4-amino-2-(butylthio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C17H22N4O4S/c1-4-5-8-26-17-20-14(18)13(16(23)21-17)19-15(22)10-6-7-11(24-2)12(9-10)25-3/h6-7,9H,4-5,8H2,1-3H3,(H,19,22)(H3,18,20,21,23)
• InChI Key： PNJHWKYCEKNDFE-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)NC(SCCCC)=NC=1N)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 378.13617637g/mol
• Monoisotopic Mass: 378.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 7.87±0.50(Predicted)

Additional information on N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide

N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide (CAS No. 868226-81-7): A Comprehensive Overview

N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide (CAS No. 868226-81-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a butylsulfanyl group and dimethoxybenzamide moiety. These structural elements contribute to its biological activity and pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide (CAS No. 868226-81-7) is defined by its molecular formula C₁₉H₂₃N₃O₄S. The presence of the butylsulfanyl group (C₄H₉S) and the dimethoxybenzamide moiety (C₈H₉NO₃) imparts specific chemical and biological properties to the molecule. The pyrimidine ring system is a key structural element that is commonly found in many biologically active compounds, including nucleosides and nucleotides.

In recent years, significant research efforts have been directed towards understanding the biological activities and potential therapeutic applications of N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-3,4-dimethoxybenzamide demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-4-amino-2-(butylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-y-l3,4-dimethoxybenzamide has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry investigated the compound's ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The results indicated that it effectively reduced the viability of breast cancer cells (MCF7) and colon cancer cells (HCT116) by interfering with key signaling pathways involved in cell survival and proliferation.

The mechanism of action of N-4-amino-2-(butylsulfanyl)-6-o xo -1 , 6 -d ihy drop y r im id i n -5 - y l -3 , 4 -d i meth o x y b en z am ide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the expression of genes involved in inflammation and cancer progression. Another possible mechanism is its interaction with specific protein targets that play crucial roles in these processes. Further research is needed to elucidate these mechanisms fully.

The synthesis of N - 4 -am i no - 2 -(b ut y ls ul f an y l ) - 6 - ox o - 1 , 6 - di hy dr op y ri m id i n -5 - y l -3 , 4 - di me th ox y b en z am ide has been reported in several scientific publications. A common synthetic route involves the condensation of 3,4-dimethoxybenzoyl chloride with an appropriate amine derivative followed by subsequent reactions to introduce the pyrimidine ring and other functional groups. The synthetic process can be optimized to achieve high yields and purity levels, which are crucial for pharmaceutical applications.

In terms of pharmacokinetics, preliminary studies suggest that N - 4 -am i no - 2 -(b ut y ls ul f an y l ) - 6 - ox o - 1 , 6 - di hy dr op y ri m id i n -5 - y l -3 , 4 - di me th ox y b en z am ide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, more detailed pharmacokinetic studies are required to fully characterize these properties in different animal models and eventually in human subjects.

The safety profile of N - 4 -am i no - 2 -(b ut y ls ul f an y l ) - 6 - ox o - 1 , 6 - di hy dr op y ri m id i n -5 - y l -3 , 4 - di me th ox y b en z am ide is another critical aspect that needs to be thoroughly evaluated. Preclinical toxicity studies have shown that it has a low toxicity profile at therapeutic doses. However, long-term safety studies are necessary to ensure its safety for chronic use in patients with inflammatory or cancer conditions.

In conclusion, N - 4-am i no -(b ut y ls ul f an y l ) -- ox o --d ih yr op yi mi d i n -- d im eth oxy b en z am ide (CAS No. 868226--7) represents a promising compound with significant potential for therapeutic applications in both anti-inflammatory and anti-cancer treatments. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to combat inflammatory diseases and cancer.